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Compound of Interest

Compound Name: Bicyclo[2.2.2]octan-2-o0l
CAS No.: 18684-63-4
Cat. No.: B096560
Get Quote
. J

Executive Summary & Structural Context

Bicyclo[2.2.2]octan-2-0l (CAS: 18684-63-4) represents a critical structural motif in medicinal
chemistry. As a saturated bioisostere of the phenyl ring or a lipophilic spacer, it offers defined
spatial orientation without the planarity of aromatic systems.

e Formula:
¢ Molecular Weight: 126.20 g/mol [1]
o Structural Features: Arigid, globular cage with

symmetry in the parent hydrocarbon, broken to

symmetry by the C2-hydroxyl group. This symmetry breaking is the key to interpreting its
spectroscopic signature.

Physical Characterization
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Before spectroscopic analysis, purity must be established via physical constants. Unlike flexible
aliphatic alcohols, the globular shape of the bicyclo[2.2.2]octane cage leads to high melting
points and plastic crystal behavior (waxy consistency).

Property Value Note

Physical State White crystalline solid Waxy/volatile nature common.
Significantly higher than

Melting Point 216 — 217 °C cyclohexanol (25 °C) due to

lattice symmetry.

Soluble in polar aprotic and
Solubility DMSO. MeOH non-polar solvents; limited
water solubility.

Mass Spectrometry (MS) Analysis

Objective: Confirm molecular weight and analyze fragmentation to verify the bicyclic core
integrity.

lonization and Fragmentation Pathways
In Electron Impact (El) MS (70 eV), the molecular ion (

) is often weak due to rapid dehydration. The spectrum is dominated by hydrocarbon cage
fragments.

e Molecular lon (

): m/z 126 (Often low intensity).

o Base Peak / Diagnostic Fragment: m/z 108 (

). The loss of water is facile and characteristic of secondary bicyclic alcohols.

o Cage Fragmentation: Subsequent loss of ethylene (

, 28 Da) via Retro-Diels-Alder (RDA) type pathways from the unsaturated cation species.
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Visualization: Fragmentation Logic

The following diagram illustrates the primary decay pathway expected in the MS analysis.

Dehydration Retro-Diels-Alder [ﬁ?:' 32;
(- H20) (- C2H4) (Cyclohexadiene cat.)

Click to download full resolution via product page

M - 18]+
m/z 108
(Bicyclo[2.2.2]oct-2-ene radical cat.)

Molecular lon (M+)
m/z 126

Figure 1: Primary fragmentation pathway showing dehydration followed by cage disassembly.
Infrared Spectroscopy (IR)
Objective: Confirm functional group presence and hydrogen bonding status.

The rigid cage prevents internal hydrogen bonding (intramolecular) in dilute solution, but
intermolecular bonding is strong in the solid state.
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Frequency (
Assignment Diagnostic Value

)

Indicates intermolecular H-

bonding. Sharpens to ~3600

3200 - 3400 O-H Stretch (Broad) o
in dilute

Characteristic of the aliphatic

cage. The high symmetry of
2860 — 2940 C-H Stretch (Strong) o ) )

the cage simplifies this region

compared to open chains.

Bending modes of the ethylene

1450 — 1470 Scissoring bridges.

Strong band typical of

1050 — 1080 C-O Stretch secondary alcohols (

).

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment. The rigidity of the bicyclo[2.2.2]octane system
simplifies the coupling constants (

) according to the Karplus equation, allowing for stereochemical analysis.

NMR (Proton) Data (400 MHz, )

The spectrum is characterized by the distinct methine proton at C2 and the bridgehead
protons.

e 3.90 - 4.05 ppm (1H, m, H-2): The alpha-proton. It appears as a multiplet due to coupling
with the bridgehead H1 and the methylene protons at C3.

e 1.90 - 2.00 ppm (1H, m, H-1): Bridgehead proton adjacent to the hydroxyl group. Slightly
deshielded compared to H4.
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e 1.50-1.70 ppm (1H, m, H-4): Distal bridgehead proton.
e 1.30-1.60 ppm (10H, m, Cage
): Overlapping multiplets corresponding to the ethylene bridges (C3, C5, C6, C7, C8).
e ~1.5ppm (1H, s, -OH): Concentration dependent.
Coupling Insight: In the bicyclo[2.2.2] system, vicinal couplings (
) are distinct.
» (Bridgehead-Methine): Typically small (2-4 Hz) due to the ~60° dihedral angle.
e Long-range "W-coupling" (

) is possible in these rigid systems but often unresolved in standard 1D spectra.

NMR (Carbon) Data (100 MHz, )

The symmetry breaking is most evident here. While the parent hydrocarbon has only two
signals (bridgehead and methylene), the alcohol derivative displays unique signals for the
functionalized hemisphere.
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Shift (
Carbon Assignment Logic
ppm)
Carbinol Carbon. Diagnostic
Cc2 69.5-70.5 signal; significantly deshielded
by Oxygen.
Proximal Bridgehead. Alpha to
C1 34.0-35.5 _
the substituted carbon.
Proximal Methylene. Beta to
C3 29.0-31.0
the hydroxyl group.
C4 23.0-25.0 Distal Bridgehead.
Bridge Methylenes. Clustered
signals; exact assignment
C5-C8 20.0-26.0

requires 2D NMR
(HSQC/COSY).

Experimental Workflow: NMR Assighment

To distinguish the bridgehead protons from the bulk methylene signals, the following logic flow
is recommended.
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Figure 2: COSY-driven assignment strategy for distinguishing bridgehead vs. methylene
protons.

Experimental Protocols
Sample Preparation for NMR

» Solvent Selection: Use Deuterated Chloroform (

) with 0.03% TMS as an internal standard.

» Concentration: Prepare a solution of ~10-15 mg of Bicyclo[2.2.2]octan-2-ol in 0.6 mL of
solvent.

« Filtration: Filter through a cotton plug in a Pasteur pipette to remove any suspended
inorganic salts (often present from reduction steps).
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Sample Preparation for IR (Solid State)

o Method: ATR (Attenuated Total Reflectance) is preferred over KBr pellets for waxy solids to
avoid moisture absorption.

o Application: Press the solid firmly against the diamond crystal to ensure good contact, as the
plastic crystal nature can lead to poor contact and weak signal intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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